Cas no 1286725-11-8 (1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine)

• Product Name: 1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine
• CAS No: 1286725-11-8
• Molecular Formula: C₁₆H₁₇Cl₂N₃O
• Molecular Weight: 338.231681585312
• CID: 5906652
• PubChem ID: 52992523

1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine Properties

Names and Identifiers

• 1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine
• (2,5-dichlorophenyl)-[4-(imidazol-1-ylmethyl)piperidin-1-yl]methanone
• F5822-0057
• VU0521254-1
• AKOS024519444
• (4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)(2,5-dichlorophenyl)methanone
• 1286725-11-8
• 1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine

• InChIKey： UMFNDUPYWVOQBC-UHFFFAOYSA-N
• Inchi： 1S/C16H17Cl2N3O/c17-13-1-2-15(18)14(9-13)16(22)21-6-3-12(4-7-21)10-20-8-5-19-11-20/h1-2,5,8-9,11-12H,3-4,6-7,10H2
• SMILES： ClC1C=CC(=CC=1C(N1CCC(CN2C=NC=C2)CC1)=O)Cl

Computed Properties

• Exact Mass: 337.0748676g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 337.0748676g/mol
• Heavy Atom Count: 22
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines